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Compound of Interest

Compound Name: 2,5-Difluoro-4-methylaniline

Cat. No.: B1532084 Get Quote

An In-depth Technical Guide to the Material Safety of 2,5-Difluoro-4-methylaniline

Foreword: A Proactive Approach to Chemical Safety
In the landscape of drug discovery and chemical synthesis, researchers frequently encounter

novel or sparsely documented compounds. 2,5-Difluoro-4-methylaniline (CAS No. 878285-

14-4) is one such molecule. While it holds potential as a valuable building block, a

comprehensive, publicly available Material Safety Data Sheet (MSDS) is not readily accessible.

This guide is therefore constructed to fill this critical knowledge gap.

As your senior application scientist, my objective is not to present a simple checklist but to

impart a methodology for risk assessment. We will proceed with the scientific principle of

"Argument by Analogy," leveraging robust safety data from structurally similar fluorinated

anilines. This approach allows us to build a proactive and precautionary safety framework. We

will deconstruct the molecule's functional components, anticipate its reactivity and toxicity, and

establish rigorous, self-validating protocols for its handling. This document serves as both a

specific guide for 2,5-Difluoro-4-methylaniline and a template for assessing other novel

chemical entities.

Chemical Identity and Physicochemical Profile
Understanding a compound's physical properties is the first step in predicting its behavior in the

laboratory environment. Data for the target compound is limited; therefore, properties are
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estimated based on close structural analogs like 2-Fluoro-4-methylaniline and 2,5-

Difluoroaniline.

Property
Value (Estimated or from
Analogs)

Rationale & Scientific
Implication

CAS Number 878285-14-4
Unique identifier for the

specific chemical substance.

Molecular Formula C₇H₇F₂N
Confirmed structural

composition.

Molecular Weight 143.13 g/mol [1]

Essential for stoichiometric

calculations and assessing

molar toxicity.

Appearance
Light yellow to orange clear

liquid[2]

The visual state at room

temperature informs handling

procedures.

Boiling Point
~70-71 °C at 7 mmHg (Analog)

[2][3]

Indicates volatility. A relatively

low boiling point under vacuum

suggests a significant vapor

pressure at ambient

temperature, necessitating

vapor control.

Density
~1.11 g/mL at 25 °C (Analog)

[2][3]

Being denser than water, it will

sink in aqueous media, which

is relevant for spill cleanup.

Vapors will likely be heavier

than air.

Flash Point ~79 °C (174 °F) (Analog)[3]

Classified as a combustible

liquid.[4] This dictates that it

must be kept away from

ignition sources.
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Hazard Identification and Proactive Risk
Assessment
The primary hazards of 2,5-Difluoro-4-methylaniline can be inferred from its aniline backbone

and fluorine substituents. Anilines are a well-documented class of toxic compounds, and

halogenation can modify this profile. Based on data from analogous compounds, a high degree

of caution is warranted.[4][5][6]

Assumed GHS Classification:

Acute Toxicity (Oral, Dermal, Inhalation): Category 3 or 4. Toxic or harmful if swallowed, in

contact with skin, or if inhaled.[5][6]

Skin Corrosion/Irritation: Category 2. Causes skin irritation.[4]

Serious Eye Damage/Irritation: Category 2A. Causes serious eye irritation.[4]

Skin Sensitization: Category 1. May cause an allergic skin reaction.[6]

Specific Target Organ Toxicity (STOT):

Single Exposure (SE): Category 3 (Respiratory irritation).[3][4]

Repeated Exposure (RE): Category 2 (Potential damage to organs like the liver, spleen,

and bone marrow through prolonged exposure).

Aquatic Hazard: Acute Category 1, Chronic Category 1 or 2. Very toxic to aquatic life with

long-lasting effects.

The following DOT script visualizes the logic for this hazard assessment, moving from

structural features to predicted risks.
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Structural Features of 2,5-Difluoro-4-methylaniline Inferred Chemical Properties & Hazards

Aniline Core

High Acute Toxicity
(Oral, Dermal, Inhalation)

 H301/H311/H331
Known systemic poison

Skin & Eye Irritant
H315, H319

Specific Target Organ Toxicity
(Respiratory, Liver, Spleen)

H335, H373

Metabolic targets

Aquatic Toxicity
H410

Environmental persistence

Fluoro Substituents

Alters metabolism & absorption

Methyl Group

Click to download full resolution via product page

Caption: Hazard assessment flow from molecular structure to predicted risks.

Safe Handling and Engineering Controls: A Multi-
Layered Defense
The causality for our handling protocols stems directly from the hazards identified above. The

goal is to minimize all potential routes of exposure—inhalation, dermal contact, and ingestion.

Engineering Controls: The First Line of Defense

Chemical Fume Hood: All manipulations of 2,5-Difluoro-4-methylaniline must be performed

inside a certified chemical fume hood.
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Causality: The compound's presumed volatility and high inhalation toxicity necessitate this

primary engineering control to capture vapors at the source, protecting the user's

breathing zone.

Safety Showers and Eyewash Stations: These must be located in immediate proximity to the

workspace.[4][7]

Causality: In case of accidental splashes, which can cause severe irritation and rapid

dermal absorption, immediate and copious flushing is the most critical first aid measure.

Standard Operating Procedure (SOP) for Handling:

Pre-Use Inspection: Before handling, inspect the container for any damage or leaks. Ensure

all necessary PPE is donned correctly and the fume hood is functioning properly.

Aliquotting the Compound: Use spark-proof tools and equipment.[8] Ground equipment to

prevent the buildup of electrostatic charge, as the compound is combustible.[5]

Preventing Contact: Handle the liquid with extreme care to avoid splashes or aerosol

generation. Use a closed system or appropriate exhaust ventilation whenever possible.[4][7]

Post-Use Procedure: Tightly seal the container immediately after use. Decontaminate any

surfaces that may have come into contact with the chemical.

Hygiene: Wash hands and any exposed skin thoroughly after handling, even if gloves were

worn.[4] Do not eat, drink, or smoke in the laboratory area.

Storage Protocols:

Location: Store in a tightly closed container in a cool, dry, and well-ventilated area.[4] The

storage area should be locked or otherwise accessible only to authorized personnel.

Incompatibilities: Segregate from strong oxidizing agents, acids, acid anhydrides, and acid

chlorides.[4]

Causality: Anilines can react violently with strong oxidizers. Storing them separately

prevents the creation of a hazardous condition in the event of a spill or container failure.
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Personal Protective Equipment (PPE): A Self-
Validating System
The selection of PPE is not arbitrary; it is a system where each component directly mitigates a

specific risk identified in Section 2.

PPE Component Specification
Validation (Why This is
Required)

Eye/Face Protection

ANSI Z87.1-compliant safety

glasses with side shields, or

chemical splash goggles. A

face shield is required for

larger quantities (>50 mL).[5]

Validates Against: Serious eye

irritation (H319). Protects

against accidental splashes.

Skin Protection

Gloves: Chemically resistant

gloves (e.g., Butyl rubber,

Viton®). Nitrile gloves may

offer limited splash protection

but should be changed

immediately upon contact.

Always inspect gloves before

use.[5] Clothing: A flame-

retardant lab coat and closed-

toe shoes are mandatory.

Validates Against: Toxic dermal

absorption (H311) and skin

irritation (H315). Prevents

direct contact with the skin.

Respiratory Protection

A NIOSH-approved air-

purifying respirator with

organic vapor cartridges is

required if working outside of a

fume hood or if vapor/aerosol

generation is likely.[9]

Validates Against: Toxic

inhalation (H331) and

respiratory irritation (H335).

Protects the respiratory system

from harmful vapors.

Emergency Procedures: A Rapid Response
Framework
In the event of an exposure or spill, a structured and rapid response is critical.
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Exposure Protocols:

Inhalation: Immediately move the affected person to fresh air. If breathing is difficult or has

stopped, provide artificial respiration. Call a POISON CENTER or doctor immediately.[4]

Skin Contact: Take off all contaminated clothing immediately. Rinse the skin with plenty of

soap and water for at least 15 minutes. Call a POISON CENTER or doctor immediately if

you feel unwell.[4]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing for at least 15 minutes. Immediately call a POISON

CENTER or doctor.[4]

Ingestion: IF SWALLOWED: Immediately call a POISON CENTER or doctor. Rinse mouth.

Do NOT induce vomiting.[10]

Spill Response Protocol:

Evacuate: Immediately evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated (if safe to do so).

Contain: Prevent the spill from entering drains or waterways. Cover drains if necessary.

Absorb: Use a non-combustible, inert absorbent material (e.g., sand, vermiculite) to contain

the spill.

Collect: Carefully collect the absorbed material into a sealable, labeled container for

hazardous waste disposal.

Decontaminate: Clean the spill area thoroughly with an appropriate solvent and then soap

and water.

The following flowchart outlines the decision-making process for an emergency.
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Incident Occurs

What is the nature
of the incident?

Chemical Spill
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Personnel Exposure
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of exposure?
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Absorb with Inert Material

Collect for Hazardous Waste Disposal
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Inhalation
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Ingestion
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Seek Immediate Medical Attention
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemscene.com [chemscene.com]

2. chemimpex.com [chemimpex.com]

3. 2-Fluoro-4-methylaniline 99 452-80-2 [sigmaaldrich.com]

4. fishersci.com [fishersci.com]

5. cdhfinechemical.com [cdhfinechemical.com]

6. echemi.com [echemi.com]

7. fishersci.com [fishersci.com]

8. tcichemicals.com [tcichemicals.com]

9. carlroth.com [carlroth.com]

10. static.cymitquimica.com [static.cymitquimica.com]

To cite this document: BenchChem. [2,5-Difluoro-4-methylaniline material safety data sheet
(MSDS)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1532084#2-5-difluoro-4-methylaniline-material-
safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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